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Compound of Interest

Compound Name: 2-Hydroxy-5-methylbenzaldehyde

Cat. No.: B1329341 Get Quote

For Immediate Reference: Key Safety and Handling Protocols

This document provides critical safety and logistical information for the handling and disposal of

2-Hydroxy-5-methylbenzaldehyde (CAS No. 613-84-3). All personnel must adhere to these

guidelines to ensure a safe laboratory environment.

1. Hazard Identification and Personal Protective Equipment (PPE)

2-Hydroxy-5-methylbenzaldehyde is a hazardous substance that can cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[1][2][3][4][5] Ingestion may be

harmful.[1] It is a combustible solid, and dust clouds may form an explosive mixture with air.[1]

The following table summarizes the required personal protective equipment for various

laboratory operations involving this chemical.
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Operation Eye Protection Hand Protection
Respiratory

Protection

Skin and Body

Protection

Weighing and

preparing

solutions (small

scale)

Safety glasses

with side shields

or chemical

goggles (EN

166).[1][3]

Chemical-

resistant gloves

(e.g., nitrile

rubber,

neoprene, butyl

rubber, or PVC).

[1]

Not generally

required if

handled in a

well-ventilated

area or chemical

fume hood.[3]

Laboratory coat

or overalls.[1]

Heating or

reacting (small

scale)

Chemical

goggles.[1][3]

Chemical-

resistant gloves.

[1]

To be used in a

chemical fume

hood.

Laboratory coat

or overalls.[1]

Large scale

operations or

potential for dust

generation

Chemical

goggles and/or

face shield.[6]

Heavy-duty

chemical-

resistant gloves.

NIOSH/MSHA or

European

Standard EN 136

approved

respirator with a

particulate filter

(e.g., N95).[3][4]

[6]

Chemical-

resistant overalls

or apron.[1]

Cleaning spills
Chemical

goggles.[1]

Chemical-

resistant gloves.

[1]

Air-purifying

respirator with

particulate filter if

dust is

generated.[6]

Overalls and, for

large spills,

consider a

chemical splash

suit.[1]

2. Operational Plan: Handling and Storage

Ventilation: Always handle 2-Hydroxy-5-methylbenzaldehyde in a well-ventilated area. For

procedures that may generate dust or vapors, a chemical fume hood is mandatory.[3][6]

Avoiding Ignition Sources: Keep the chemical away from heat, sparks, and open flames.[1]

Avoid creating dust clouds, as they can be explosive.[1]
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Personal Hygiene: Wash hands thoroughly after handling.[6] Do not eat, drink, or smoke in

the laboratory.[6]

Storage: Store in a tightly closed, properly labeled container in a cool, dry, and well-

ventilated area.[5][6] Keep away from oxidizing agents and strong bases.[5]

3. Disposal Plan

Waste Characterization: Unused 2-Hydroxy-5-methylbenzaldehyde and any contaminated

materials (e.g., gloves, filter paper) should be considered hazardous waste.

Containerization: Collect waste in a designated, labeled, and sealed container.

Disposal Route: Dispose of chemical waste through a licensed waste disposal contractor.[1]

[7] Do not dispose of down the drain or in general waste.[1][5] All disposal activities must

comply with local, state, and federal regulations.[1]

4. Emergency Procedures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.[6]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[3] Seek medical attention if irritation develops or persists.[5]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration.[3] Seek medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[8] Seek immediate medical

attention.[3]

Spill Response: For minor spills, and wearing appropriate PPE, carefully sweep up the solid

material, avoiding dust generation, and place it in a suitable container for disposal.[1] For

major spills, evacuate the area and contact emergency responders.[1]

Diagram: PPE Selection Workflow
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The following diagram outlines the decision-making process for selecting the appropriate

Personal Protective Equipment when handling 2-Hydroxy-5-methylbenzaldehyde.

Start: Assess Task

Small Scale or Large Scale?

Small Scale

Small

Large Scale / High Dust Potential

Large

Adequate Ventilation?

Enhanced PPE:
- Chemical Goggles
- Heavy-Duty Gloves

- Chemical Resistant Overalls

Work in Fume Hood

No

Standard PPE:
- Safety Glasses with Side Shields

- Nitrile Gloves
- Lab Coat

Yes

Use Respirator (N95)

Risk of Splash or Spill?

Add Face Shield

Yes

Proceed with Task

No
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Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-Hydroxy-5-methylbenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. datasheets.scbt.com [datasheets.scbt.com]

2. Benzaldehyde, 2-hydroxy-5-methyl- | C8H8O2 | CID 69184 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. fishersci.fr [fishersci.fr]

4. 2-ヒドロキシ-5-メチルベンズアルデヒド 98% | Sigma-Aldrich [sigmaaldrich.com]

5. fishersci.com [fishersci.com]

6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

8. lookchem.com [lookchem.com]

To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
2-Hydroxy-5-methylbenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329341#personal-protective-equipment-for-
handling-2-hydroxy-5-methylbenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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